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Introduction

1,4-bis(2,2-diphenylvinyl)benzene, commonly known as DPVBi, is a highly versatile and widely

utilized small molecule organic semiconductor in the field of organic electronics.[1] Its chemical

formula is C₄₀H₃₀ and its CAS number is 142289-08-5.[2] DPVBi is particularly prominent in the

fabrication of Organic Light-Emitting Diodes (OLEDs) due to its excellent blue light emission,

high photoluminescence efficiency in the solid state, and effective charge transport properties.

[1][3][4] These characteristics allow it to function in various roles within an OLED device stack,

including as a blue emitter, a host for other emissive dopants, and as a component in charge

transport layers.[1][2]

A key challenge with DPVBi is its relatively low glass transition temperature (Tg) of

approximately 64 °C and a tendency to crystallize, which can impact the morphological stability

and operational lifetime of devices.[3][4] To address this, derivatives such as cruciform DPVBi

(TDPVBi) have been developed, exhibiting higher Tg (110 °C) and improved film stability.[3][4]

[5] The purity of DPVBi is critical; high-purity, sublimed grade (>99.0%) material is necessary to

prevent defects that can lead to premature device failure.[1][2]
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This document provides detailed application notes on the use of DPVBi in organic electronic

devices, quantitative performance data, and step-by-step experimental protocols for device

fabrication.

Physicochemical Properties of DPVBi
The fundamental properties of DPVBi are crucial for designing and modeling organic electronic

devices. Its wide band gap and appropriate energy levels facilitate efficient charge injection,

transport, and recombination.

Property Value Reference

Chemical Name
4,4'-Bis(2,2-diphenylvinyl)-1,1'-

biphenyl
[2]

CAS Number 142289-08-5 [2]

Molecular Formula C₄₀H₃₀ [2]

Molecular Weight 510.67 g/mol [2]

Appearance Yellow powder/crystals [1][2]

HOMO Level 5.9 eV [2][6]

LUMO Level 2.8 eV [2][6][7]

Band Gap 3.1 eV [8]

Absorption (λmax) 351 nm (in THF) [2][6]

Photoluminescence (λem) 447 nm (in THF) [2][6]

Melting Point ~207 °C [1][2][6]

Glass Transition (Tg) ~64 °C [3][4]

Applications of DPVBi in OLEDs
DPVBi's versatility allows it to be incorporated into multiple layers of an OLED stack,

significantly influencing device performance.
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Blue Emitting Layer (EML)
DPVBi is renowned for its intrinsic blue emission, making it a primary choice for the emissive

layer in blue OLEDs.[3] When used as the sole emitter, it can produce devices with high color

purity.[9] A derivative, TDPVBi, has been used to create non-doped blue OLEDs with a

maximum luminance efficiency of 6.2 cd/A and CIE coordinates of (0.16, 0.21).[3][5]

Host Material in the Emitting Layer
Due to its wide band gap, DPVBi serves as an excellent host material for various fluorescent

dopants.[1] As a host, it facilitates efficient energy transfer to the dopant molecules, which then

emit light of a different color.[1] This host-dopant system is a common strategy for achieving

high-efficiency and color-tuned emission, including white light.[2]

Hole Injection & Transport Layers (HIL/HTL)
DPVBi can be used as an efficient hole-injection nano-layer between the anode (typically ITO)

and the primary hole-transporting layer.[8] This application lowers the hole injection barrier,

thereby enhancing current density, luminance efficiency, and device stability.[8] The insertion of

a 3 nm DPVBi HIL has been shown to increase current efficiency by 40% to a maximum of 3.6

cd/A.[8] It is also suitable as a hole transport material itself.[1][2]

Hole Blocking Layer (HBL)
DPVBi has also been effectively utilized as a hole-blocking layer in multilayer OLED structures.

[10] In this role, it confines holes within the emitting layer, preventing them from reaching the

cathode. This improves charge balance and increases the probability of radiative

recombination, leading to higher device efficiency.[10]

OLED Device Performance with DPVBi
The following table summarizes the performance of various OLED devices incorporating DPVBi

in different roles, showcasing its impact on key electro-optical metrics.
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Device
Role of
DPVBi

Device
Structure

Max.
Luminanc
e (cd/m²)

Max.
Current
Efficiency
(cd/A)

Max.
Power
Efficiency
(lm/W)

Color /
CIE (x, y)

Referenc
e

Host

(White

OLED)

ITO/CuPc/

NPB/DPVB

i:DCJTB/Al

q₃/LiF/Al

7,822 2.45 1.75 White [2]

Host

(White

OLED)

ITO/NPB/D

PVBi:BCzV

Bi-

6%/MADN:

DCM2-

0.5%/Bphe

n/Liq/Al

15,400 6.19 - White [2]

Host (Blue

OLED)

ITO/TBAD

N:3wt%DS

A-

Ph/DPVBi:

5wt%BCzV

B/LiF/Al

16,530 9.77 5.68 Blue [2]

Host (Blue

OLED)

ITO/NPB/D

PVBi:BCzV

Bi(5wt%)/B

phen/LiF/Al

4,838 3.3 -
Deep Blue

(0.19, 0.15)
[11]

Emitter

(Derivative)

ITO/NPB/T

DPVBi/TP

Bi/LiF/Al

>31,170 6.2 -
Blue (0.16,

0.21)
[3][4][5]

HIL

ITO/DPVBi

(3nm)/NPB

/Alq₃/LiF/Al

- 3.6 - Green [8]
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Emitter

ITO/PVK/D

PVBi(56nm

)/Al

- - -
Blue

(λ=483nm)
[12]

Diagrams: Workflows and Mechanisms
Visualizing the device structure, fabrication process, and underlying physical mechanisms is

essential for understanding the role of DPVBi.

Caption: OLED structure and energy levels showing DPVBi's role.
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I. Substrate Preparation

II. Thin Film Deposition (in Glovebox)

III. Cathode & Encapsulation

Start:
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Emitting Layer (DPVBi)
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(Epoxy + Glass Slide)
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Caption: General experimental workflow for OLED fabrication.
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Energy Transfer in DPVBi Host-Dopant System

DPVBi Host Molecule

Dopant Molecule

Ground State (S₀)

Excited State (S₁*)

1. Electrical Excitation

Ground State (S₀)

Excited State (S₁*)

2. Förster Energy Transfer
(Non-Radiative)

3. Dopant Emission
(Radiative Recombination)

Click to download full resolution via product page

Caption: Förster energy transfer from DPVBi host to a dopant.

Experimental Protocols
The following protocols provide a generalized methodology for fabricating OLEDs using DPVBi.

All procedures involving organic materials and device fabrication should be performed in a

controlled environment, such as a nitrogen-filled glovebox, to minimize exposure to oxygen and

moisture.

Protocol 1: ITO Substrate Cleaning
A pristine substrate surface is critical for achieving high-performance and reliable devices.

Materials:

Pre-patterned Indium Tin Oxide (ITO) coated glass substrates
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Detergent solution (e.g., 1% Hellmanex III in water)

Deionized (DI) water

Isopropyl alcohol (IPA)

Ultrasonic bath

Nitrogen (N₂) gun

Procedure:

Place ITO substrates in a substrate rack and immerse them in the detergent solution within a

beaker.

Sonicate in the ultrasonic bath for 5 minutes.[13]

Rinse the substrates thoroughly with DI water.

Immerse the substrates in a beaker with IPA and sonicate for 5 minutes.[13]

Rinse the substrates again thoroughly with DI water.

Dry the substrates using a nitrogen gun.[13]

Immediately before loading into a deposition chamber, treat the ITO surface with oxygen

plasma (e.g., 125 W for 2 minutes) to increase the work function and remove residual

organic contaminants.[11]

Protocol 2: Fabrication of a Blue OLED via Thermal
Evaporation
This protocol describes the fabrication of a multilayer OLED using DPVBi as a host material in

the emissive layer, deposited via high-vacuum thermal evaporation.

Device Structure Example: ITO / NPB (50 nm) / DPVBi:BCzVBi (5 wt%, 20 nm) / Bphen (30

nm) / LiF (2 nm) / Al (100 nm).[11]
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Equipment:

High-vacuum thermal evaporation system (< 1.0 x 10⁻⁶ torr)

Quartz crystal microbalances for thickness monitoring

Glovebox integrated with the evaporator

Procedure:

Substrate Preparation: Clean ITO substrates as described in Protocol 1 and load them into

the substrate holder in the evaporation chamber.

Hole Transport Layer (HTL) Deposition: Evaporate N,N′-bis(1-naphyl)-N,N′-diphenyl-1,1′-

biphenyl (NPB) onto the ITO substrate. Maintain a deposition rate of approximately 1.0 Å/s

until a thickness of 50 nm is achieved.[11]

Emitting Layer (EML) Deposition:

Co-evaporate DPVBi (host) and BCzVBi (dopant) from separate sources.

Control the deposition rates to achieve the desired doping concentration (5 wt.%). For

example, maintain a DPVBi rate of ~1.0 Å/s and adjust the BCzVBi rate to ~0.05 Å/s.

Continue co-evaporation until a total layer thickness of 20 nm is reached.[11]

Electron Transport Layer (ETL) Deposition: Evaporate 4,7-diphenyl-1,10-phenanthroline

(Bphen) at a rate of ~1.0 Å/s to a thickness of 30 nm.[11]

Electron Injection Layer (EIL) Deposition: Evaporate Lithium Fluoride (LiF) at a slow rate of

~0.1 Å/s to a thickness of 2 nm.[11]

Cathode Deposition: Deposit Aluminum (Al) at a higher rate of ~5.0 Å/s to a thickness of 100

nm. This step should be performed through a shadow mask to define the active area of the

devices.[11]

Encapsulation: After deposition, transfer the devices from the vacuum chamber directly into

the glovebox. Encapsulate the devices using a UV-curable epoxy and a glass coverslip to
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protect the organic layers and cathode from the ambient atmosphere.

Characterization: Remove the completed devices from the glovebox for testing. Measure the

current density-voltage-luminance (J-V-L) characteristics using a source meter and a

luminance meter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dpvbi-in-organic-electronics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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